Cas no 53020-96-5 (Aehmeo)

• Product Name: Aehmeo
• CAS No: 53020-96-5
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 377307
• Update Time: 2023-08-02

Aehmeo Chemical and Physical Properties

Names and Identifiers

• 18,19-Dinorpregn-4-en-20-yn-3-one,1-(acetyloxy)-13-ethyl-17-hydroxy-, (1b,17a)- (9CI)
• 1-acetoxy-17-ethinyl-17-hydroxy-18-methyl-4-estren-3-one
• Aehmeo

• Inchi： 1S/C23H30O4/c1-4-22-10-8-18-17(19(22)9-11-23(22,26)5-2)7-6-15-12-16(25)13-20(21(15)18)27-14(3)24/h2,12,17-21,26H,4,6-11,13H2,1,3H3/t17-,18+,19+,20-,21+,22+,23+/m1/s1
• InChI Key： ZBPVWXFCEBSBMY-AULMYGDYSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(C[C@H]([C@@H]4[C@H]3CC[C@@]21CC)OC(C)=O)=O

Computed Properties

• Exact Mass: 370.214
• Monoisotopic Mass: 370.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.19
• Boiling Point: 505.5°Cat760mmHg
• Flash Point: 170.6°C
• Refractive Index: 1.566

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters